N-(naphthalen-1-yl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide

• IUPAC Name: N-naphthalen-1-yl-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H14N4O2S/c24-17(21-16-7-3-5-13-4-1-2-6-15(13)16)12-26-19-23-22-18(25-19)14-8-10-20-11-9-14/h1-11H,12H2,(H,21,24)
• InChI Key: DLKJROXKOAXARW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CSC3=NN=C(O3)C4=CC=NC=C4
• Molecular Formula: C19H14N4O2S
• Molecular Weight: 362.4 g/mol

Description

N-(naphthalen-1-yl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide, also known as compound 1, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in scientific research.

Scientific Research Applications

Computational and Pharmacological Potential

The research conducted by Faheem (2018) explored the computational and pharmacological potential of 1,3,4-oxadiazole and pyrazole derivatives, including similar compounds to N-(naphthalen-1-yl)-2-{[5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamide. This study focused on toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, revealing significant potential in these areas (Faheem, 2018).

Heterogeneous Catalysis

Deng et al. (2019) studied the role of naphthalene derivatives as efficient and reusable heterogeneous catalysts in Knoevenagel condensation, suggesting potential applications in chemical synthesis (Deng, Guo, He, & Ji, 2019).

Anticancer Evaluation

Salahuddin et al. (2014) synthesized and evaluated derivatives of 1,3,4-oxadiazole for in vitro anticancer properties, highlighting the potential use of these compounds, including those structurally similar to this compound, in cancer treatment (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).

Anti-HIV Activity

Hamad et al. (2010) synthesized naphthalene derivatives showing potential inhibitory activity against HIV-1 and HIV-2, suggesting possible applications in antiviral therapies (Hamad, Al-Haidery, Al-Masoudi, Sabri, Sabri, & Al-Masoudi, 2010).

Thermoelectric and Transistor Applications

Chen et al. (2020) explored the use of n-type fused lactam semiconducting polymers, involving naphthalene cores, for thermoelectric and transistor applications, indicating a significant role in electronic material development (Chen et al., 2020).

Organic Light-Emitting Diodes

Rajakannu et al. (2020) synthesized rigid naphthalene benzimidazole based ligands for deep red phosphorescent iridium(III) complexes, applicable in organic light-emitting diodes (OLEDs), revealing the potential for advanced display technologies (Rajakannu, Kim, Lee, Kumar, Lee, & Yoo, 2020).